![molecular formula C11H14ClNO2 B1522781 1-Amino-1,2,3,4-tetrahydro-1-naphthalenecarboxylic acid hydrochloride CAS No. 79025-21-1](/img/structure/B1522781.png)
1-Amino-1,2,3,4-tetrahydro-1-naphthalenecarboxylic acid hydrochloride
Overview
Description
1-Amino-1,2,3,4-tetrahydro-1-naphthalenecarboxylic acid hydrochloride is a unique chemical provided to early discovery researchers . It has an empirical formula of C11H14ClNO2 and a molecular weight of 227.69 .
Molecular Structure Analysis
The SMILES string representation of this compound is O=C(O)C1(N)C2=CC=CC=C2CCC1.[H]Cl . This representation can be used to visualize the molecular structure using appropriate software.Scientific Research Applications
Synthesis of Polysubstituted Naphthalene Derivatives : Functionalized 1-amino-2-naphthalenecarboxylic acid derivatives were synthesized using a novel benzannulation process. This process, mediated by iodosylbenzene and BF3·Et2O, offers broad substrate scope, good functional group tolerance, and mild reaction conditions without heavy metals (Gao, Liu, & Wei, 2013).
Production of Aromatic Poly(Amine−1,3,4-Oxadiazole)s : A new naphthylamine-derived aromatic dicarboxylic acid was synthesized and used to create poly(amine−hydrazide)s with good solubility, mechanical properties, and high glass-transition temperatures. These polymers are potential materials for blue-light-emitting applications (Liou, Hsiao, Chen, & Yen, 2006).
Investigation of Aryl Hydrocarbon Receptor Agonists/Antagonists : Hydroxyl/carboxy-substituted naphthoic acids, including derivatives of 1,4-Dihydroxy-2-naphthoic acid, were studied for their aryl hydrocarbon receptor activity. These compounds showed potential for anti-inflammatory activity in the gut (Cheng et al., 2017).
Antibacterial Activity of Pyridonecarboxylic Acids : Research on pyridonecarboxylic acids, including some analogues related to naphthylamine compounds, explored their effectiveness as antibacterial agents, offering insights into the structure-activity relationships (Egawa et al., 1984).
Development of Anti-Microbial Naphthalene Derivatives : Synthesis and evaluation of 4-amino-3-hydroxy-naphthalene-1-sulfonic acid derivatives demonstrated their potential as anti-microbial agents, with some derivatives showing significant effectiveness (Kumar et al., 2012).
Enantioselective Fluorescence Sensing : A synthesized C2-symmetric ligand formed a fluorescent scandium complex, used for enantioselective sensing of chiral amino alcohols, indicating applications in analytical chemistry (Liu, Pestano, & Wolf, 2008).
Chiral Auxiliary in Asymmetric Reactions : The use of 1-Amino-2-hydroxy-1,2,3,4-tetrahydronaphthalene as a chiral auxiliary in Reformatsky-type reactions demonstrated its potential in synthesizing asymmetric compounds (Orsini et al., 2005).
Safety and Hazards
properties
IUPAC Name |
1-amino-3,4-dihydro-2H-naphthalene-1-carboxylic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2.ClH/c12-11(10(13)14)7-3-5-8-4-1-2-6-9(8)11;/h1-2,4,6H,3,5,7,12H2,(H,13,14);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCMFQTWGBQONDW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2C(C1)(C(=O)O)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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